N-[4-(4-biphenylyl)-1,3-thiazol-2-yl]-2-(2,4-dichlorophenoxy)propanamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[4-(4-phenylphenyl)-1,3-thiazol-2-yl]propanamide
• InChI: InChI=1S/C24H18Cl2N2O2S/c1-15(30-22-12-11-19(25)13-20(22)26)23(29)28-24-27-21(14-31-24)18-9-7-17(8-10-18)16-5-3-2-4-6-16/h2-15H,1H3,(H,27,28,29)
• InChI Key: YHMOFJQJGLFTFQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=NC(=CS1)C2=CC=C(C=C2)C3=CC=CC=C3)OC4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C24H18Cl2N2O2S
• Molecular Weight: 469.4 g/mol

Description

N-[4-(4-biphenylyl)-1,3-thiazol-2-yl]-2-(2,4-dichlorophenoxy)propanamide (referred to as Compound A) is a synthetic compound that has gained attention in the scientific community due to its potential use in various research applications. It is a small molecule inhibitor that targets a specific protein, making it a useful tool for investigating the role of that protein in various biological processes.

Mechanism of Action

Compound A targets a specific protein known as PIM kinase, which is involved in various biological processes, including cell proliferation and survival. By inhibiting the activity of PIM kinase, Compound A is able to inhibit the growth of cancer cells and modulate other biological processes.
Biochemical and Physiological Effects:
Compound A has been shown to have various biochemical and physiological effects. In addition to inhibiting the growth of cancer cells, it has been shown to modulate the immune response and reduce inflammation. It has also been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

Compound A has several advantages for use in lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified, making it a useful tool for investigating the role of specific proteins in various biological processes. Additionally, it has been shown to be effective in inhibiting the growth of cancer cells in vitro and in vivo, making it a potential candidate for the development of cancer therapies. However, one limitation of Compound A is that it may have off-target effects, which could complicate the interpretation of experimental results.

Future Directions

There are several future directions for the use of Compound A in scientific research. One potential direction is the development of cancer therapies based on the inhibition of PIM kinase. Additionally, it may be useful for investigating the role of PIM kinase in other biological processes, such as angiogenesis and inflammation. Further research is also needed to investigate the potential neuroprotective effects of Compound A and its potential use in the treatment of neurodegenerative diseases. Finally, the development of more specific inhibitors of PIM kinase may be useful for reducing the potential off-target effects of Compound A.

Synthesis Methods

Compound A can be synthesized using a multi-step process that involves the reaction of several different chemicals. The first step involves the reaction of 2,4-dichlorophenol with 2-chloroacetyl chloride to form 2-(2,4-dichlorophenoxy)acetyl chloride. This is then reacted with 4-aminothiazole to form N-(2,4-dichlorophenoxyacetyl)-4-aminothiazole. Finally, this compound is reacted with biphenyl-4-ylamine to form Compound A.

Scientific Research Applications

Compound A has been used in various scientific research applications, particularly in the field of cancer research. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for the development of cancer therapies. Additionally, it has been used to investigate the role of specific proteins in various biological processes, including angiogenesis and inflammation.